Cas no 118235-61-3 (2-Thiophenecarboxylic acid, 3-[(ethoxycarbonyl)amino]-)

• Product Name: 2-Thiophenecarboxylic acid, 3-[(ethoxycarbonyl)amino]-
• CAS No: 118235-61-3
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• CID: 1210901
• PubChem ID: 11806081
• Update Time: 2025-04-20

2-Thiophenecarboxylic acid, 3-[(ethoxycarbonyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-[(ethoxycarbonyl)amino]-
• 3-(ethoxycarbonylamino)thiophene-2-carboxylic acid
• AKOS000159826
• SCHEMBL4509748
• 118235-61-3
• DB-084527
• DTXSID10473145

• Inchi： 1S/C8H9NO4S/c1-2-13-8(12)9-5-3-4-14-6(5)7(10)11/h3-4H,2H2,1H3,(H,9,12)(H,10,11)
• InChI Key： LBDYFQVJOHPHSL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)NC(=O)OCC

Computed Properties

• Exact Mass: 215.02522894g/mol
• Monoisotopic Mass: 215.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids